2-{[4-ethyl-5-(2-furyl)-4H-1,2,4-triazol-3-yl]thio}-N-(2-furylmethyl)acetamide

• IUPAC Name: 2-[[4-ethyl-5-(furan-2-yl)-1,2,4-triazol-3-yl]sulfanyl]-N-(furan-2-ylmethyl)acetamide
• InChI: InChI=1S/C15H16N4O3S/c1-2-19-14(12-6-4-8-22-12)17-18-15(19)23-10-13(20)16-9-11-5-3-7-21-11/h3-8H,2,9-10H2,1H3,(H,16,20)
• InChI Key: ADCWPMRDWVODQH-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1SCC(=O)NCC2=CC=CO2)C3=CC=CO3
• Molecular Formula: C15H16N4O3S
• Molecular Weight: 332.4 g/mol

Description

2-{[4-ethyl-5-(2-furyl)-4H-1,2,4-triazol-3-yl]thio}-N-(2-furylmethyl)acetamide is a chemical compound that has been studied for its potential use in scientific research. This compound has been shown to have a variety of biochemical and physiological effects, and its mechanism of action has been investigated in detail. In

Mechanism of Action

The mechanism of action of 2-{[4-ethyl-5-(2-furyl)-4H-1,2,4-triazol-3-yl]thio}-N-(2-furylmethyl)acetamide is not fully understood, but it is believed to involve the inhibition of certain enzymes that are involved in the growth and proliferation of cancer cells. This compound has also been shown to have antioxidant properties, which may contribute to its potential therapeutic effects.
Biochemical and Physiological Effects:
Studies have shown that 2-{[4-ethyl-5-(2-furyl)-4H-1,2,4-triazol-3-yl]thio}-N-(2-furylmethyl)acetamide has a variety of biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, reduce inflammation, and improve cognitive function. This compound has also been shown to have antioxidant properties, which may help to protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-{[4-ethyl-5-(2-furyl)-4H-1,2,4-triazol-3-yl]thio}-N-(2-furylmethyl)acetamide in lab experiments is its potential therapeutic effects. This compound has been shown to have anti-cancer properties, as well as potential benefits for other diseases. However, there are also some limitations to using this compound in lab experiments. For example, its mechanism of action is not fully understood, and it may have side effects that have not yet been fully investigated.

Future Directions

There are many potential future directions for research on 2-{[4-ethyl-5-(2-furyl)-4H-1,2,4-triazol-3-yl]thio}-N-(2-furylmethyl)acetamide. One area of interest is in the development of new cancer therapies that incorporate this compound. It may also be useful in the treatment of other diseases such as Alzheimer's and Parkinson's. Further research is needed to fully understand the mechanism of action of this compound and to investigate any potential side effects.

Synthesis Methods

The synthesis of 2-{[4-ethyl-5-(2-furyl)-4H-1,2,4-triazol-3-yl]thio}-N-(2-furylmethyl)acetamide involves the reaction of 2-furylmethylamine with ethyl 4-amino-5-(2-furyl)-4H-1,2,4-triazole-3-thiolate in the presence of acetic anhydride. The resulting product is then purified using column chromatography. This synthesis method has been described in detail in several scientific publications.

Scientific Research Applications

2-{[4-ethyl-5-(2-furyl)-4H-1,2,4-triazol-3-yl]thio}-N-(2-furylmethyl)acetamide has been studied for its potential use in a variety of scientific research applications. One of the main areas of interest is in the field of cancer research, where this compound has been shown to have potential anti-cancer properties. It has also been investigated for its potential use in the treatment of other diseases such as Alzheimer's, Parkinson's, and diabetes.